3-Piperazinyl-1,2-Benzisothiazole Hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of derivatives similar to 3-piperazinyl-1,2-benzisothiazole hydrochloride involves multi-step chemical processes. One approach is the Claisen-Schmidt condensation followed by cyclization and Mannich's reaction to produce desired products. These synthetic routes offer a pathway to a variety of compounds with potential antidepressant and antianxiety activities (Kumar et al., 2017). Another method utilizes a one-pot, three-component reaction under aqueous conditions, showcasing a simple and efficient protocol for synthesizing benzothiazole derivatives with excellent yields (Dileep & Murty, 2017).
Molecular Structure Analysis
The molecular structure of 3-piperazinyl-1,2-benzisothiazole derivatives has been extensively studied, highlighting the significance of the piperazine unit in enhancing the molecular properties. Structural modifications, such as incorporating piperazine, significantly affect the molecule's binding affinity and selectivity, making it a key component in designing compounds with improved pharmacological profiles (Collins et al., 1998).
Chemical Reactions and Properties
3-Piperazinyl-1,2-benzisothiazole hydrochloride and its derivatives undergo various chemical reactions that are central to their application in medicinal chemistry. These reactions enable the creation of compounds with potent biological activities, such as antimicrobial (Mishra & Chundawat, 2019) and anticancer properties (Aouad et al., 2018).
Physical Properties Analysis
The physical properties of 3-piperazinyl-1,2-benzisothiazole derivatives, such as solubility and crystalline structure, play a crucial role in their pharmacokinetic profiles and therapeutic efficacy. Research focusing on these aspects can provide valuable insights into optimizing these compounds for better drug development outcomes.
Chemical Properties Analysis
The chemical properties of these compounds, including reactivity, stability, and interactions with biological molecules, are essential for understanding their mechanism of action. Studies on the reaction of 3-piperazinyl-1,2-benzisothiazole with various reagents reveal complex reaction pathways leading to diverse products with a range of biological activities (Mossini et al., 1979).
Scientific Research Applications
Antibacterial and Antifungal Activity: Novel compounds containing the 3-Piperazinyl-1,2-Benzisothiazole structure have shown promising antibacterial and antifungal activities (Gaikwa et al., 2009).
Antidepressant and Antianxiety Activity: Derivatives of 3-Piperazinyl-1,2-Benzisothiazole have demonstrated significant antidepressant and antianxiety effects (Kumar et al., 2017).
Photoisomerization Potential: The benzisothiazole portion of ziprasidone, a drug containing this structure, undergoes photoisomerization, indicating its potential as a drug target (Sharp et al., 2003).
Novel Antipsychotic Agent: Ziprasidone, which includes this moiety, has been found effective and minimal in side effects for treating schizophrenia and schizoaffective disorder (Daniel & Copeland, 2000).
Anti-antiglycation and Urease Inhibitors: Urea and thiourea derivatives of glutamic acid conjugated to benzo[d]isothiazole have been identified as potential lead compounds for anti-antiglycation and urease inhibition (Sharma et al., 2013).
Atypical Antipsychotic Activity: Compounds like CP-88,059, which contain this moiety, show potential as atypical antipsychotic agents with reduced side effects (Howard et al., 1994).
Enhanced Antipsychotic Activity: Derivatives like SM-9018 have shown more potent and selective antipsychotic activity than some existing drugs and are currently under clinical evaluation (Ishizumi et al., 1995).
Safety And Hazards
properties
IUPAC Name |
3-piperazin-1-yl-1,2-benzothiazole;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3S.ClH/c1-2-4-10-9(3-1)11(13-15-10)14-7-5-12-6-8-14;/h1-4,12H,5-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOQLJTKEUIJSKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NSC3=CC=CC=C32.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30236557 | |
Record name | 3-(1-Piperazinyl)-1,2-benzisothiazole monohydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30236557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Piperazinyl-1,2-Benzisothiazole Hydrochloride | |
CAS RN |
144010-02-6, 87691-88-1 | |
Record name | 1,2-Benzisothiazole, 3-(1-piperazinyl)-, hydrochloride (1:?) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=144010-02-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Piperazin-1-yl-benzo[d]isothiazole hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=87691-88-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(1-Piperazinyl)-1,2-benzisothiazole monohydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0087691881 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(1-Piperazinyl)-1,2-benzisothiazole monohydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30236557 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(piperazin-1-yl)-benzo[d]isothiazole hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.990 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,2-Benzisothiazole, 3-(1-piperazinyl)-, hydrochloride (1:?) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.109.679 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,2-Benzisothiazole, 3-(1-piperazinyl)-, hydrochloride (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.110.643 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-(1-PIPERAZINYL)-1,2-BENZISOTHIAZOLE MONOHYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OSY1987N5V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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